[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate [2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate Pyrethrin II is a member of pyrethrins. It derives from a pyrethrin I.
Brand Name: Vulcanchem
CAS No.: 121-29-9
VCID: VC0089391
InChI: InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-,13-11+/t16-,18?,19+/m1/s1
SMILES: CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C
Molecular Formula: C22H28O5
Molecular Weight: 372.5 g/mol

[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate

CAS No.: 121-29-9

Main Products

VCID: VC0089391

Molecular Formula: C22H28O5

Molecular Weight: 372.5 g/mol

[2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate - 121-29-9

CAS No. 121-29-9
Product Name [2-Methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
Molecular Formula C22H28O5
Molecular Weight 372.5 g/mol
IUPAC Name [2-methyl-4-oxo-3-[(2Z)-penta-2,4-dienyl]cyclopent-2-en-1-yl] (1R,3R)-3-[(E)-3-methoxy-2-methyl-3-oxoprop-1-enyl]-2,2-dimethylcyclopropane-1-carboxylate
Standard InChI InChI=1S/C22H28O5/c1-7-8-9-10-15-14(3)18(12-17(15)23)27-21(25)19-16(22(19,4)5)11-13(2)20(24)26-6/h7-9,11,16,18-19H,1,10,12H2,2-6H3/b9-8-,13-11+/t16-,18?,19+/m1/s1
Standard InChIKey VJFUPGQZSXIULQ-XIGJTORUSA-N
Isomeric SMILES CC1=C(C(=O)C[C@@H]1OC(=O)[C@@H]2[C@H](C2(C)C)/C=C(\C)/C(=O)OC)C/C=C\C=C
SMILES CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C
Canonical SMILES CC1=C(C(=O)CC1OC(=O)C2C(C2(C)C)C=C(C)C(=O)OC)CC=CC=C
Colorform Viscous liquid
Description Pyrethrin II is a member of pyrethrins. It derives from a pyrethrin I.
Shelf Life Oxidizes rapidly and becomes inactive in air.
Pyrethrums are highly unstable in the presence of light, moisture, and air. Whole flowers decompose more slowly than ground flowers or dust. Stored powders lose about 20% of their potency in one year. The potency of the pyrethrums can best be preserved in sealed, lightproof containers kept at lower temperatures. /Pyrethrum/
Pyrethrins are decomposed by exposure to light with loss of insecticidal activity. They are rapidly oxidized and inactivated by air. /Pyrethrins/
... As the pyrethrins approach 100% purity, their stability decreases; pyrethrin I & II are less stable than the other compounds. /Pyrethrins/
Stable >10 yr in absence of light, at ambient temperature.
Solubility 2.42e-05 M
Soluble in ethanol, ether, carbon tetrachloride
Soluble in petroleum ether (less sol than pyrethrin I), kerosene, ethylene dichloride, nitromethane
In water, 9.0 mg/L (temperature not specified)
Synonyms pyrethrin I
pyrethrin II
Vapor Pressure 3.98e-07 mmHg
3.98X10-7 mm Hg at 25 °C
PubChem Compound 12314789
Last Modified Dec 23 2021
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